Cas no 2270913-31-8 (2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one)
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one
- 2-amino-5-[(3-fluorophenyl)methyl]-6-methyl-3,4-dihydropyrimidin-4-one
-
- MDL: MFCD31581343
- Inchi: 1S/C12H12FN3O/c1-7-10(11(17)16-12(14)15-7)6-8-3-2-4-9(13)5-8/h2-5H,6H2,1H3,(H3,14,15,16,17)
- InChI Key: WTAHCUYHYONOLC-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CC1C(NC(N)=NC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 389
- XLogP3: 1.1
- Topological Polar Surface Area: 67.5
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 184505-0.500g |
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one |
2270913-31-8 | 0.500g |
$320.00 | 2023-09-06 | ||
| Matrix Scientific | 184505-1g |
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one |
2270913-31-8 | 1g |
$400.00 | 2023-09-06 | ||
| abcr | AB561545-500mg |
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one; . |
2270913-31-8 | 500mg |
€333.00 | 2025-04-19 | ||
| abcr | AB561545-1g |
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one; . |
2270913-31-8 | 1g |
€397.00 | 2025-04-19 |
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one
Professional Introduction to 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one (CAS No. 2270913-31-8)
2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2270913-31-8, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, including its amino, fluorobenzyl, and methyl substituents, contribute to its unique chemical properties and biological interactions.
The pyrimidine core of 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one is a key pharmacophore in drug design, particularly in the development of antiviral, anticancer, and antimicrobial agents. Pyrimidines are fundamental components of nucleic acids (DNA and RNA), and modifications on their structure can lead to compounds with enhanced biological activity. The presence of a fluorine atom at the 3-position of the benzyl group introduces electron-withdrawing effects, which can influence the compound's metabolic stability and binding affinity to biological targets.
Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated pyrimidine derivatives in improving drug efficacy. Studies have demonstrated that fluorine substitution can enhance the bioavailability and selectivity of small-molecule drugs. For instance, fluorinated pyrimidines have been investigated for their potential in inhibiting kinases and other enzymes involved in cancer progression. The methyl group at the 6-position further modulates the electronic properties of the molecule, potentially affecting its solubility and interaction with biological receptors.
One of the most compelling aspects of 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one is its versatility in serving as a building block for more complex drug candidates. Researchers have utilized this compound as a scaffold for designing novel molecules with improved pharmacokinetic profiles. The combination of an amino group, a fluorobenzyl moiety, and a methyl substituent creates multiple sites for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs.
In clinical research, 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one has been explored for its potential in treating various diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and pathways implicated in inflammation and autoimmune disorders. Additionally, its structural similarity to known antiviral agents makes it a promising candidate for developing treatments against viral infections. The fluorine atom's role in modulating reactivity and stability has been particularly noted in these investigations.
The synthesis of 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluorobenzyl group efficiently. The presence of sensitive functional groups necessitates careful optimization to minimize side reactions and byproduct formation.
The pharmacological evaluation of 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one has revealed intriguing insights into its mechanism of action. In vitro assays have shown that this compound interacts with specific biological targets, leading to dose-dependent effects on cellular processes. These interactions have been further investigated using computational modeling techniques to predict binding affinities and identify potential drug-drug interactions.
The future prospects for 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one are promising, with ongoing research focusing on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various substituents on the pyrimidine core, scientists aim to develop derivatives with enhanced potency, selectivity, and safety profiles. These efforts are expected to contribute significantly to the discovery of new therapeutic agents for unmet medical needs.
The regulatory landscape for novel compounds like 2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one is stringent but well-established, ensuring that only safe and effective drugs reach the market. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical testing are essential steps in bringing such compounds from bench to bedside. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies continue to drive innovation in drug development.
In conclusion,2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one represents a valuable asset in the quest for novel therapeutic interventions. Its unique structural features, combined with promising preclinical results, position it as a compelling candidate for further investigation. As research progresses, this compound is likely to play a significant role in addressing various health challenges through targeted molecular therapies.
2270913-31-8 (2-Amino-5-(3-fluorobenzyl)-6-methylpyrimidin-4(3H)-one) Related Products
- 7752-61-6(Acetamide,N-[4-formyl-1,6-dihydro-6-oxo-5-(4-phenylbutyl)-2-pyrimidinyl]-)
- 2954-17-8(Benzeneacetamide,N-[3-(2-amino-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl)propyl]-)
- 31349-30-1(4-Pyrimidinecarboxaldehyde,2-amino-1,6-dihydro-5-[(4-methyl-1-naphthalenyl)methyl]-6-oxo-)
- 1596-98-1(4(3H)-Pyrimidinone,2-amino-6-methyl-5-(4-phenylbutyl)-)
- 501658-19-1(4(1H)-Pyrimidinone, 2-amino-6-methyl-5-(2-phenylethyl)-)
- 7752-60-5(4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)-)
- 31539-52-3(4-Pyrimidinecarboxaldehyde,2-amino-1,6-dihydro-5-(2-naphthalenylmethyl)-6-oxo-)
- 17225-11-5(4(3H)-Pyrimidinone,2-amino-5-[3-[(4-fluorophenyl)amino]propyl]-6-methyl-)
- 121168-73-8(4H-Benzo[6,7]cyclohepta[1,2-d]pyrimidin-4-one,2-amino-10-fluoro-3,5,6,7-tetrahydro-)
- 4455-65-6(4(3H)-Pyrimidinone,2-amino-5-(4-phenylbutyl)-6-propyl-)